Cas no 60741-51-7 (Phenol,2,4-dichloro-6-methyl-3-(1-methylethyl)-)

Phenol,2,4-dichloro-6-methyl-3-(1-methylethyl)- structure
60741-51-7 structure
Product Name:Phenol,2,4-dichloro-6-methyl-3-(1-methylethyl)-
CAS No:60741-51-7
MF:C10H12Cl2O
MW:219.107681274414
CID:517545
PubChem ID:109008
Update Time:2025-04-19

Phenol,2,4-dichloro-6-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-dichloro-6-methyl-3-(1-methylethyl)-
    • 2,4-dichloro-6-methyl-3-(1-methylethyl)phenol
    • 2,4-dichloro-6-methyl-3-propan-2-ylphenol
    • 2,4-dichloro-6-methyl-3-(propan-2-yl)phenol
    • Inchi: 1S/C10H12Cl2O/c1-5(2)8-7(11)4-6(3)10(13)9(8)12/h4-5,13H,1-3H3
    • InChI Key: ZIFSLTRSCLGLBD-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C)C=C(C=1C(C)C)Cl)O

Computed Properties

  • Exact Mass: 218.02666
  • Monoisotopic Mass: 218.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 282.4°C at 760 mmHg
  • Flash Point: 118.8°C
  • Refractive Index: 1.552
  • PSA: 20.23

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